Ethyl 2-[9-(3-chloro-4-methoxyphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate

• IUPAC Name: ethyl 2-[9-(3-chloro-4-methoxyphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate
• InChI: InChI=1S/C20H22ClN5O5/c1-4-31-15(27)11-26-18(28)16-17(23(2)20(26)29)22-19-24(8-5-9-25(16)19)12-6-7-14(30-3)13(21)10-12/h6-7,10H,4-5,8-9,11H2,1-3H3
• InChI Key: CLVCQBCOMCYNQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=C(N=C3N2CCCN3C4=CC(=C(C=C4)OC)Cl)N(C1=O)C
• Molecular Formula: C20H22ClN5O5
• Molecular Weight: 447.9 g/mol

Description

Ethyl 2-[9-(3-chloro-4-methoxyphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate is a useful research compound. Its molecular formula is C20H22ClN5O5 and its molecular weight is 447.88. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-[9-(3-chloro-4-methoxyphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-[9-(3-chloro-4-methoxyphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Properties

This compound belongs to a class of chemicals that are frequently explored for their unique synthetic pathways and chemical properties. Research in this area often involves the synthesis of derivatives and analogs to explore their chemical behavior and potential as intermediates for further reactions. For example, studies on the synthesis of 5-ethoxycarbonyl-4-(4-methoxyphenyl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one highlight the efficiency of certain catalytic processes and the potential for high yields under optimized conditions (Ni Shu-jing, 2004).

Pharmacological Research

In the realm of pharmacological research, compounds with similar structures are synthesized and evaluated for various biological activities, including analgesic, anti-inflammatory, antimicrobial, and antitumor effects. For instance, derivatives of the 1,3,4-oxadiazole class have been synthesized and assessed for their analgesic and anti-inflammatory properties in rodents, demonstrating potent activities in specific derivatives (D. Dewangan et al., 2015).

Antioxidant and Antimicrobial Activities

Research into the antioxidant and antimicrobial properties of structurally related compounds is also prevalent. Such studies aim to identify new molecules with significant bioactivities that could be beneficial for developing new therapeutics or preservatives. For example, the exploration of substituted aryl meroterpenoids from red seaweed has revealed compounds with strong antioxidant activities, indicating the potential of natural and synthetic compounds for pharmaceutical and food industry applications (K. Chakraborty et al., 2016).